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Compound of Interest

Compound Name: Neolancerin

Cat. No.: B11934351

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Neolancerin, a natural xanthone isolated from Hypericum perforatum L. (St.
John's wort). Neolancerin has demonstrated cytotoxic activities, notably reducing the viability
of HL-60 human promyelocytic leukemia cells[1]. Adherence to these protocols is crucial for
ensuring the accuracy and reproducibility of experimental results.

Physicochemical and Solubility Data

A summary of the key quantitative data for Neolancerin is presented in Table 1. This
information is essential for accurate preparation of stock solutions and for designing in vitro and
in vivo experiments.
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Property Value Source
Molecular Weight 406.34 g/mol [1]
Molecular Formula C19H18010 [2]
Appearance Solid [3]
Purity =299% [1]
Solubility in DMSO 60 mg/mL (147.66 mM) [1]
Storage of Powder -20°C for up to 3 years [1]
Storage in Solvent -80°C for up to 1 year [1]
CAS Number 117221-65-5 [4]

Experimental Protocols

Preparation of a High-Concentration Neolancerin Stock
Solution in DMSO

This protocol details the preparation of a 100 mM Neolancerin stock solution in dimethyl
sulfoxide (DMSO). It is recommended to prepare small aliquots to avoid repeated freeze-thaw
cycles[5].

Materials:

Neolancerin powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Allow the Neolancerin vial to equilibrate to room temperature for
at least one hour before opening to prevent condensation of moisture onto the compound[5].

Weighing Neolancerin: Accurately weigh the desired amount of Neolancerin powder using
an analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
40.63 mg of Neolancerin.

Dissolution: Add the weighed Neolancerin to a sterile tube. Using a calibrated pipette, add
the calculated volume of DMSO. For the 40.63 mg example, add 1 mL of DMSO.

Solubilization: Tightly cap the tube and vortex thoroughly until the Neolancerin is completely
dissolved. Sonication is recommended to aid dissolution if necessary[1].

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. Store the aliquots at -80°C for long-term storage (up to
one year)[1].

Preparation of Working Solutions by Serial Dilution

This protocol describes the preparation of a lower concentration working solution from the high-
concentration DMSO stock.

Materials:

e 100 mM Neolancerin stock solution in DMSO
o Appropriate cell culture medium or buffer

o Sterile tubes and pipette tips

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 100 mM Neolancerin stock solution
at room temperature.
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» Calculating Dilution: Determine the volume of the stock solution required to achieve the
desired final concentration in your experimental medium. Use the formula M1V1 = M2Vz2,
where:

[¢]

M1 = Concentration of the stock solution (e.g., 100 mM)

V1 = Volume of the stock solution to be added

[e]

o

Mz = Desired final concentration of the working solution

[¢]

V2 = Final volume of the working solution

 Dilution: Add the calculated volume of the Neolancerin stock solution to the appropriate
volume of cell culture medium or buffer. Mix gently but thoroughly by pipetting or inverting the
tube.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the working
solution is non-toxic to the cells being used, typically below 0.5%.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the general workflow for preparing Neolancerin stock and
working solutions.
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Stock Solution Preparation
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Caption: Workflow for Neolancerin solution preparation.
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Hypothetical Signaling Pathway for Neolancerin-Induced
Cytotoxicity

Given Neolancerin's cytotoxic effects on leukemia cells, a plausible mechanism of action
involves the induction of apoptosis. The diagram below represents a simplified, hypothetical
signaling cascade that could be initiated by a cytotoxic compound like Neolancerin, leading to

programmed cell death. The precise molecular targets of Neolancerin have not yet been fully
elucidated.
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Caption: Hypothetical apoptotic pathway for Neolancerin.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/product/b11934351?utm_src=pdf-body-img
https://www.benchchem.com/product/b11934351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

